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Cat. No.: B15618054

For Researchers, Scientists, and Drug Development Professionals

Introduction

LK 204-545 is a potent and highly selective antagonist for the human [31-adrenoceptor.[1][2] Its
high affinity and remarkable selectivity over 32 and [33-adrenoceptors make it an invaluable tool
for researchers studying the physiological and pathological roles of the B1l-adrenoceptor.[1][2]
These application notes provide detailed protocols for utilizing LK 204-545 in competitive
radioligand binding assays to characterize the 31-adrenoceptor.

Data Presentation

The binding affinities of LK 204-545 for human B-adrenoceptor subtypes are summarized
below. These values have been determined using radioligand binding assays with membrane
preparations from Chinese Hamster Ovary (CHO) cells stably expressing the respective human
adrenoceptor subtypes.[2]

Table 1: Binding Affinity of LK 204-545 for Human (3-Adrenoceptors
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Receptor Radioligand ) ]
pKi Ki (nM) Reference
Subtype Used
[125|]_
B1-Adrenoceptor  lodocyanopindol 8.2-85 ~0.32 - 0.63 [3]
ol
[125']_
[32-Adrenoceptor  lodocyanopindol 5.2 ~6300 [4]
ol
B3-Adrenoceptor  Not Specified
Table 2: Selectivity Profile of LK 204-545
Selectivity Ratio Value Reference
B1/B2 ~1800-fold [11[2]
B1/B3 ~17000-fold [1][2]

Mandatory Visualizations

B1-Adrenergic Receptor Signaling Pathway
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Caption: Canonical Gs-protein signaling pathway of the 31-adrenergic receptor.
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Experimental Workflow for Competitive Radioligand
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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